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Compound of Interest

Compound Name: 4-Methylcinnamic Acid

Cat. No.: B154263

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methylcinnamic acid (CAS: 1866-39-3), a derivative of cinnamic acid, is an organic
compound with significant potential in various scientific fields, particularly in drug development
and materials science. It serves as a valuable intermediate in the synthesis of pharmaceuticals
and other bioactive molecules.[1] Notably, it has demonstrated promising antifungal properties,
making it a subject of interest for the development of novel therapeutic agents. This technical
guide provides a comprehensive overview of the properties, synthesis, analysis, and biological
activities of 4-Methylcinnamic acid.

Chemical and Physical Properties

4-Methylcinnamic acid is a white to light yellow crystalline solid.[2][3] Its key chemical and
physical properties are summarized in the tables below.

Table 1: General Properties of 4-Methylcinnamic Acid
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Property Value Reference
CAS Number 1866-39-3 [LI2][4]1510617]
Molecular Formula C10H1002 [1105161[7]
Molecular Weight 162.19 g/mol [L1[4151[7]
White to light yellow crystalline
Appearance [2][3]
powder

(2E)-3-(4-methylphenyl)prop-2-

enoic acid

IUPAC Name

ble 2: Physical ies of A-Methylci ic Acid

Property Value Reference
Melting Point 196-198 °C [4107118]
Boiling Point 300.6 °C (estimated) 9]

Soluble in DMSO, Chloroform,
- Dichloromethane, Ethyl
Solubility . [10][11]
Acetate, Acetone. Slightly

soluble in water.

logP (o/w) 2.870 (estimated) [9]

ble 3: < | ¢ A-Methylci ic Acid

Technique Key Data Reference
IH NMR Spectral data available. [9][11][12]
13C NMR Spectral data available.

Infrared (IR) Spectral data available. [13]

Mass Spectrometry (MS) m/z Top Peak: 162 [14]

Experimental Protocols
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Synthesis of 4-Methylcinnamic Acid

4-Methylcinnamic acid can be synthesized through several established organic reactions. The

Perkin and Knoevenagel condensation reactions are two common and effective methods.

1. Perkin Reaction

The Perkin reaction involves the condensation of an aromatic aldehyde (p-tolualdehyde) with

an acid anhydride (acetic anhydride) in the presence of a weak base (sodium acetate).

o Diagram of Perkin Reaction Workflow

p-Tolualdehyde +
Acetic Anhydride +
Sodium Acetate

Acidic Workup
(HCI)

Recrystallization
(e.g., from Ethanol/Water)

4-Methylcinnamic Acid

Heat
(e.g., 180°C, 5h)

Click to download full resolution via product page

e Detailed Protocol:

o

Combine p-tolualdehyde (1 equivalent), acetic anhydride (1.5 equivalents), and anhydrous
sodium acetate (1 equivalent) in a round-bottom flask equipped with a reflux condenser.

Heat the reaction mixture in an oil bath at 180°C for 5 hours.

Allow the mixture to cool to room temperature and then pour it into a beaker containing
water.

Boil the agueous mixture to hydrolyze the excess acetic anhydride.

If the product does not crystallize upon cooling, acidify the solution with concentrated
hydrochloric acid until precipitation is complete.

Collect the crude product by vacuum filtration and wash with cold water.

Purify the crude 4-Methylcinnamic acid by recrystallization from a suitable solvent
system, such as ethanol/water.
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2. Knoevenagel Condensation

The Knoevenagel condensation involves the reaction of an aromatic aldehyde (p-tolualdehyde)
with a compound containing an active methylene group (malonic acid) in the presence of a
basic catalyst (e.g., pyridine and piperidine).

» Diagram of Knoevenagel Condensation Workflow

p-Tolualdehyde + Base Catalyst Acidification ) : : .
(Pyridine/Piperidine) (HC)) SRS AEh

Click to download full resolution via product page

Knoevenagel Condensation for 4-Methylcinnamic Acid.

o Detailed Protocol:

[e]

Dissolve p-tolualdehyde (1 equivalent) and malonic acid (1.2 equivalents) in pyridine in a
round-bottom flask.

o Add a catalytic amount of piperidine to the solution.
o Heat the reaction mixture to reflux for 2-3 hours.

o Cool the reaction mixture and pour it into a mixture of crushed ice and concentrated
hydrochloric acid.

o Collect the precipitated solid by vacuum filtration.

[¢]

Wash the solid with cold water and then purify by recrystallization.

Purification: Recrystallization

Recrystallization is a standard method for purifying solid organic compounds.

e Detailed Protocol:
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o Dissolve the crude 4-Methylcinnamic acid in a minimum amount of a hot solvent (e.g.,
ethanol).

o If the solution is colored, add a small amount of activated charcoal and heat for a few
minutes.

o Hot filter the solution to remove the charcoal and any insoluble impurities.
o Allow the filtrate to cool slowly to room temperature to form crystals.
o Further cool the flask in an ice bath to maximize crystal formation.

o Collect the purified crystals by vacuum filtration and wash with a small amount of cold
solvent.

o Dry the crystals in a desiccator or a vacuum oven.

Analytical Methods

1.

w

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: Dissolve 5-10 mg of 4-Methylcinnamic acid in approximately 0.7 mL
of a deuterated solvent (e.g., DMSO-ds or CDCIs) in an NMR tube.

Instrument Parameters (Example for a 400 MHz spectrometer):

o 'H NMR: Pulse angle: 30-45°; Acquisition time: 2-4 s; Relaxation delay: 1-5 s.

o 13C NMR: Pulse angle: 30-45°; Acquisition time: 1-2 s; Relaxation delay: 2-5 s.
. Infrared (IR) Spectroscopy

Sample Preparation: Prepare a KBr pellet by mixing a small amount of the sample with dry
KBr powder and pressing it into a transparent disk. Alternatively, use an Attenuated Total
Reflectance (ATR) accessory.

Instrument Parameters: Scan range: 4000-400 cm~1; Resolution: 4 cm~1,

. Mass Spectrometry (MS)
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» Sample Preparation: Dissolve a small amount of the sample in a suitable solvent (e.g.,
methanol or acetonitrile).

« lonization Technique: Electrospray ionization (ESI) is commonly used.

¢ Analysis Mode: Can be run in either positive or negative ion mode.

Biological Activity: Antifungal Properties

Recent studies have highlighted the potential of 4-Methylcinnamic acid as an antifungal
agent. It has been shown to act as an intervention catalyst, enhancing the efficacy of
conventional antifungal drugs. [2][15]

Mechanism of Action

The proposed antifungal mechanism of 4-Methylcinnamic acid involves the disruption of the
fungal cell wall. [2]This action can potentiate the effects of other cell wall-disrupting agents.
While not definitively proven for the 4-methyl derivative, related cinnamic acids are known to
inhibit the fungal enzyme benzoate 4-hydroxylase (CYP53), which is crucial for the
detoxification of aromatic compounds in fungi. [16]Inhibition of this enzyme could be a
contributing factor to its antifungal activity.

o Diagram of Proposed Antifungal Mechanism
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4-Methylcinnamic Acid Disruption Inhibition
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Proposed antifungal mechanism of 4-Methylcinnamic Acid.

Antifungal Susceptibility Testing

A standard method to evaluate the antifungal activity of 4-Methylcinnamic acid is through

broth microdilution assays.
¢ Detailed Protocol:
o Prepare a stock solution of 4-Methylcinnamic acid in a suitable solvent like DMSO.

o Perform serial two-fold dilutions of the compound in a 96-well microtiter plate using a
growth medium such as RPMI-1640.

o Prepare a standardized inoculum of the fungal strain to be tested (e.g., Candida albicans,
Aspergillus fumigatus) according to CLSI guidelines.
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[e]

Add the fungal inoculum to each well of the microtiter plate.

o

Include positive (fungus in medium) and negative (medium only) controls.

[¢]

Incubate the plates at an appropriate temperature (e.g., 35°C) for 24-48 hours.

[¢]

Determine the Minimum Inhibitory Concentration (MIC), which is the lowest concentration
of the compound that visibly inhibits fungal growth.

Safety Information

4-Methylcinnamic acid is classified as an irritant. It can cause skin and serious eye irritation,
and may cause respiratory irritation. [17]

Table 4: Hazard and Precautionary Statements
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Type

Code

Statement

Reference

Hazard

H315

Causes skin irritation

[17]

Hazard

H319

Causes serious eye

irritation

[17]

Hazard

H335

May cause respiratory

irritation

[17]

Precautionary

P261

Avoid breathing
dust/fume/gas/mist/iva

pors/spray

[17]

Precautionary

P280

Wear protective
gloves/protective
clothing/eye
protection/face

protection

[17]

Precautionary

P302+P352

IF ON SKIN: Wash
with plenty of soap

and water

[17]

Precautionary

P305+P351+P338

IF IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing.

[17]

Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat, should be worn when handling this compound. Work should be conducted in a well-

ventilated area or a fume hood.

Conclusion

4-Methylcinnamic acid is a compound with significant potential, particularly in the realm of

antifungal drug development. This guide has provided a detailed overview of its chemical and
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physical properties, methods for its synthesis and purification, analytical techniques for its
characterization, and insights into its biological activity. The experimental protocols and
diagrams presented herein are intended to serve as a valuable resource for researchers and
scientists working with this promising molecule. Further investigation into its specific molecular
targets and signaling pathways will be crucial for fully elucidating its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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